N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(ethylthio)benzamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C17H15F2N5OS/c1-2-26-15-6-4-3-5-12(15)17(25)20-10-16-21-22-23-24(16)11-7-8-13(18)14(19)9-11/h3-9H,2,10H2,1H3,(H,20,25)
• InChI Key: JZZIYBPIAHLPPD-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H15F2N5OS
• Molecular Weight: 375.4 g/mol

Description

N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(ethylthio)benzamide, commonly known as DFTB, is a novel compound that has gained significant attention in the field of medicinal chemistry. DFTB is a tetrazole-based compound that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Structural Characterization

Several studies have focused on the facile synthesis and structural characterization of benzamide derivatives, including methods like microwave-assisted synthesis which offers a solvent-free approach to creating compounds with significant biological properties. For instance, Tiwari et al. (2017) described the microwave-assisted synthesis of novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups, which exhibited promising anticancer activity against various human cancer cell lines (Tiwari et al., 2017). These findings underscore the potential of such compounds in therapeutic applications.

Biological Activities and Applications

Benzamide derivatives have been evaluated for their anticancer, anti-pathogenic, and antiviral properties. Notably, Limban et al. (2011) explored the antipathogenic activity of acylthioureas, demonstrating significant effects especially against Pseudomonas aeruginosa and Staphylococcus aureus strains (Limban, Marutescu, & Chifiriuc, 2011). Furthermore, Hebishy et al. (2020) reported the synthesis of benzamide-based 5-aminopyrazoles with notable antiavian influenza virus activity, highlighting the potential of such compounds in antiviral therapies (Hebishy, Salama, & Elgemeie, 2020).

Potential for Novel Applications

Research on benzamide derivatives extends into materials science and chemical sensing, with studies examining their use as supramolecular gelators and colorimetric sensors. Yadav and Ballabh (2020) investigated N-(thiazol-2-yl)benzamide derivatives as new series of supramolecular gelators, demonstrating their ability to form stable gels with ethanol/water and methanol/water mixtures (Yadav & Ballabh, 2020). Additionally, Younes et al. (2020) synthesized N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives capable of colorimetric sensing of fluoride ions, offering potential applications in environmental monitoring (Younes et al., 2020).